2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide

• IUPAC Name: 2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide
• InChI: InChI=1S/C18H18ClNO3S/c1-23-13-8-4-2-6-11(13)17(22)16-12-7-3-5-9-14(12)24-18(16)20-15(21)10-19/h2,4,6,8H,3,5,7,9-10H2,1H3,(H,20,21)
• InChI Key: LDZQTGLDRLQFNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)C2=C(SC3=C2CCCC3)NC(=O)CCl
• Molecular Formula: C18H18ClNO3S
• Molecular Weight: 363.9 g/mol
• CAS No.: 459825-43-5

Description

“2-chloro-N-[3-(2-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide” is a chemical compound with the CAS Number: 459825-43-5. It has a molecular weight of 363.86. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H18ClNO3S/c1-23-13-8-4-2-6-11 (13)17 (22)16-12-7-3-5-9-14 (12)24-18 (16)20-15 (21)10-19/h2,4,6,8H,3,5,7,9-10H2,1H3, (H,20,21). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Compounds : Research efforts have focused on synthesizing novel compounds with this structure due to their potential biological activities. For example, compounds with similar structures have been synthesized and tested for their anti-inflammatory activities, showing that some derivatives exhibit significant activity (Sunder & Maleraju, 2013).

• Antitumor Activity Evaluation : Derivatives bearing different heterocyclic rings have been synthesized and evaluated for their potential antitumor activities. Studies involving structures similar to the query compound have demonstrated considerable anticancer activity against various cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Molecular and Spectroscopic Studies

• Quantum Mechanical and Spectroscopic Studies : Quantum mechanical and spectroscopic studies have been conducted on benzothiazolinone acetamide analogs, including ligand-protein interactions and their efficiency in photovoltaic cells. These studies provide insights into the electronic properties and potential applications of these compounds in dye-sensitized solar cells (DSSCs) (Mary et al., 2020).

Herbicide Metabolism

• Herbicide Metabolism Studies : Research on chloroacetamide herbicides and their metabolism in liver microsomes has been conducted, showing the metabolic pathways and potential toxicological effects of these compounds. While not directly related to the query compound, these studies illustrate the broader context of acetamide derivatives in agricultural and environmental health (Coleman et al., 2000).

Material Science and Photophysical Properties

• Investigations into Material Science : Some studies have delved into the photophysical properties of amide hydrogen-bonded acetamide crystals. Research in this area explores the structural and electronic characteristics that impact the material properties of these compounds, providing valuable information for the development of new materials with specific photophysical properties (Balijapalli et al., 2017).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.